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Compound of Interest

Compound Name: 2-Chloro-5-methylaniline

Cat. No.: B1583412

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 2-Chloro-5-methylaniline (CAS No. 95-81-8). The information is
compiled and presented to meet the needs of laboratory and drug development professionals,
with a focus on data clarity, detailed protocols, and visual representations of safety procedures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Chloro-5-methylaniline is
presented below. These properties are essential for understanding its behavior in a laboratory
setting.
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Property Value Source(s)
Molecular Formula C7HsCIN [1112]
Molecular Weight 141.60 g/mol [1]

Tan crystalline solid / White to
Appearance ] [3]
Almost white powder to lump

Melting Point 29-30 °C
Boiling Point 228-230 °C
Flash Point 107 °C (224.6 °F) - closed cup

N Does not mix well with water.
Solubility ) [31[4]
Soluble in hot alcohol.

Vapor Density >1 (air=1) [3]

Toxicological Data and Hazard Identification

2-Chloro-5-methylaniline is classified as a hazardous substance.[3] Understanding its
toxicological profile is critical for safe handling.
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Hazard Classification GHS Category Hazard Statement
o H301: Toxic if swallowed[5] /
Acute Toxicity, Oral Category 3 / Category 4 )
H302: Harmful if swallowed[1]
H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 / Category 4 skin[5] / H312: Harmful in
contact with skin[1]
o ) H330: Fatal if inhaled[5] /
Acute Toxicity, Inhalation Category 2 / Category 4 o
H332: Harmful if inhaled[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
Category 2

Irritation

irritation[1]

Specific Target Organ Toxicity

Category 3 (Respiratory

H335: May cause respiratory

(Single Exposure) system) irritation[1]
» o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or

(Repeated Exposure)

repeated exposure[5]

Key Health Effects:

» May cause sensitization by skin contact.[3]

e There is limited evidence of a carcinogenic effect.[3]

e The material may induce methemoglobinemia following exposure, leading to oxygen

starvation (anoxia). Symptoms include a bluish discoloration of the skin (cyanosis) and

breathing difficulties, which may be delayed for several hours after exposure.[3]

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is mandatory when working with 2-Chloro-5-

methylaniline.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://bg.cpachem.com/msds?num=SB6700&dnl=sd_-_2-Chloro-5-methylaniline_CAS_95-81-8_%28SB6700%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline
https://bg.cpachem.com/msds?num=SB6700&dnl=sd_-_2-Chloro-5-methylaniline_CAS_95-81-8_%28SB6700%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline
https://bg.cpachem.com/msds?num=SB6700&dnl=sd_-_2-Chloro-5-methylaniline_CAS_95-81-8_%28SB6700%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-methylaniline
https://bg.cpachem.com/msds?num=SB6700&dnl=sd_-_2-Chloro-5-methylaniline_CAS_95-81-8_%28SB6700%29_%28EU%29.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://datasheets.scbt.com/sc-206429.pdf
https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A multi-layered approach to personal protection is essential.
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Assess Spill Size

is_major

Niinor Major

Minor Spill Response v Major Spill Response

[(glz:/lzzr gopgg?gs”art:sgiiior)} [Clear area of personnel and move upwind.]

Use dry clean-up procedures.
Dampen with water to prevent dusting.
Vacuum or sweep up.

Place in suitable, labeled Wear breathing apparatus and
containers for disposal. full protective gear.

Alert Emergency Responders.

' '

. Contain spill with sand, earth,
Clean the spill area. .
or vermiculite.

Collect recoverable product into
labeled containers.

[ Neutralize/decontaminate residue. ]

Seal in labeled drums for disposal.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Chloro-5-methylaniline: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583412#2-chloro-5-methylaniline-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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